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Compound of Interest

Compound Name: ACTM

Cat. No.: B054656

This guide provides an in-depth overview of the human ACTC1 gene and its protein product,
alpha-cardiac actin. It is intended for researchers, scientists, and drug development
professionals.

Gene and Protein Overview

The ACTC1 gene encodes alpha-cardiac actin, a highly conserved protein that is a major
component of the thin filaments of the sarcomere in cardiac muscle cells. It plays a central role
in cardiac muscle contraction.

Table 1: Gene and Protein Identifiers for Human ACTC1
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Feature Identifier/Value

Gene Symbol ACTC1

Gene Name Actin, Alpha, Cardiac Muscle 1
HGNC ID 139

Ensembl ID ENSG00000143520

NCBI Gene ID 70

UniProt ID P68032

Protein Name

Actin, alpha-cardiac muscle 1

Molecular Weight

41.7 kDa (calculated)

Amino Acid Count

377

Chromosomal Location

15q14

Quantitative Data

Table 2: Expression and Abundance of ACTCL1

Parameter

Value/Description

Source

Tissue Specificity

Predominantly expressed in
the adult heart.

The Human Protein Atlas

Subcellular Localization

Cytoskeleton, Sarcomere

UniProt

Protein Abundance in Heart

~1.9 g/kg (wet weight)

PaxDb

Signaling Pathways Involving ACTC1

Alpha-cardiac actin is a central component of the cardiac sarcomere and is directly involved in

the calcium-dependent regulation of muscle contraction. Its interaction with other sarcomeric

proteins is modulated by signaling pathways that control cardiac function.
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Cardiac Tissue Homogenization

Protein Extraction (RIPA Buffer)

Y

Protein Quantification (BCA Assay)

Y

SDS-PAGE Separation

Y

Transfer to PVDF Membrane

Y

Blocking (5% non-fat milk)

Y

Primary Antibody Incubation
(anti-ACTC1)

Y

Secondary Antibody Incubation
(HRP-conjugated)

Y

Chemiluminescent Detection

Data Analysis
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Cardiac Cell Lysate
(contains ACTC1, Protein X, Protein Y)

l

Incubation:
Antibody binds to ACTC1

l l

Incubation:
Beads bind to Antibody-ACTC1 complex

l

Wash Steps
(Remove non-specific binders like Protein Y)

Anti-ACTC1 Antibody

Protein A/G Beads

Elution

Analysis by Mass Spectrometry
(Identifies ACTCL1 and interacting Protein X)
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 To cite this document: BenchChem. [Technical Guide: ACTCL1 (Alpha-Cardiac Actin) Gene
and Protein Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054656#actm-gene-and-protein-characterization|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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